Cas no 2008-75-5 (1-(2-Chloroethyl)piperidine hydrochloride)

• Product Name: 1-(2-Chloroethyl)piperidine hydrochloride
• CAS No: 2008-75-5
• MF: C₇H₁₅Cl₂N
• MW: 184.106700181961
• MDL: MFCD00012837
• CID: 42296
• PubChem ID: 24892678
• Update Time: 2025-06-09

1-(2-Chloroethyl)piperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloroethyl)piperidine hydrochloride
• N-(2-Chloroethyl)piperidine HCl
• 2-(N-Piperidino)ethyl chloride hydrochloride
• 1-(2-Chloroethyl)-piperidine hydrochloride
• N-(2-chloroethyl)piperidine hydrochloride
• 1-(2-Chloroethyl)-piperidine HCl
• 2-Piperidinoethylchloride hydrochloride
• N-(b-Chloroethyl)piperidinehydrochloride
• N-(β-Chloroethyl)piperidine Hydrochloride
• N-Chloroethyl piperidine hydrochloride
• 2-Chloroethylpiperidine hydrochloride
• EINECS 217-920-5
• Piperidinoethyl chloride,hydrochloride
• 2-Piperidinoethyl Chloride Hydrochloride
• chloroethylpiperidine hydrochloride
• chloroethyl piperidine mono hydrochloride
• 2-piperidino-1-chlorethane hydrochloride
• 1-(2-chloroethyl) piperidine hydrochloride
• beta-Chloroethylpiperidine hydrochloride
• 1-(2-chloro-ethyl)-piperidine monohydrochloride
• N-(2-chloroethyl)piperidine HCl salt
• 1-(2-chloroethyl)piperidine HCl
• beta-chloroethyl-piperidine hydrochloride
• SCHEMBL9592
• EN300-39659
• Z235354563
• N-(2-chloroethyl) piperidine hydrochloride
• n-(b-chloroethyl)piperidine hydrochloride
• 2008-75-5
• beta-chloroethyl piperidine hydrochloride salt
• 2-(1-piperidyl)-ethylchloride hydrochloride
• 1-(2-chloroethyl)piperidine monohyrdochloride
• AKOS008045713
• 1-(2 chloroethyl) piperidine hydrochloride
• P8KB8Z4ZTV
• AM20090146
• 1-(2-Chloroethyl)piperidinehydrochloride
• STR08162
• NSC-30790
• N-(2-chloroethyl)-piperidine hydrochloride
• CS-B0962
• N-[2-chloroethyl]-piperidine hydrochloride
• N-(2-chloroethyl)piperidinehydrochloride
• A4390
• 1-(2 chloroethyl)piperidine hydrochloride
• P16476
• CHEMBL4535009
• N-chloroethylpiperidine hydrochloride
• F2190-0249
• 1-(2-chloro-ethyl)-piperidine hydrochloride
• W-107652
• NSC-9995
• (2-chloroethyl)piperidine hydrochloride
• 1-(2-chloroethyl)piperidine, monohydrochloride
• Piperidinoethyl chloride, hydrochloride
• NSC 30790
• 1-(2-chloroethyl)piperidine monohydrochloride
• NSC30790
• N-2-chloroethylpiperidine hydrochloride
• 1-(2-Chloroethyl)piperidinium chloride
• n-chloroethyl-piperidine hydrochloride salt
• 2-chlorethylpiperidine hydrochloride
• 1-(2-chloroethyl)piperidine mono-hydrochloride
• 1-chloro-2-piperidinoethane hydrochloride
• 1-(2-Chloroethyl)piperidine hydrochloride, 98%
• NSC9995
• 1-(2-chloroethyl)piperidin hydrochloride
• Piperidine, 1-(2-chloroethyl)-, hydrochloride (1:1)
• NSC 9995
• 1-(2-chloroethyl)-piperidine monohydrochloride
• SB11562
• AC-2403
• Piperidine, 1-(2-chloroethyl)-, hydrochloride
• piperidino-beta-chloroethane hydrochloride
• piperidinoethylchloride hydrochloride
• VFLQQZCRHPIGJU-UHFFFAOYSA-N
• 1-(2-chloroethyl)-piperidine-hcl
• MFCD00012837
• DTXSID20173902
• N-(beta-Chloroethyl)piperidine Hydrochloride
• 1-(2-chloroethyl)piperdine hydrochloride
• 1-(2-chloroethyl)piperidine;hydrochloride
• 1-(2-chloroethyl)piperidine,hydrochloride
• DB-020932
• DTXCID1096393
• 217-920-5
• FC38771

• MDL： MFCD00012837
• Inchi： 1S/C7H14ClN.ClH/c8-4-7-9-5-2-1-3-6-9;/h1-7H2;1H
• InChI Key： VFLQQZCRHPIGJU-UHFFFAOYSA-N
• SMILES： ClCCN1CCCCC1.Cl
• BRN： 3910268

Computed Properties

• Exact Mass: 183.05800
• Monoisotopic Mass: 183.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 69.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Color/Form: powder
• Melting Point: 230-232 °C (lit.)
• Boiling Point: 190.3°Cat760mmHg
• Flash Point: 68.9°C
• Water Partition Coefficient: dissolution
• PSA: 3.24000
• LogP: 2.45100
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water

1-(2-Chloroethyl)piperidine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300,H314,H413
• Warning Statement： P264,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2928 6.1/PG 2
• WGK Germany：2
• Hazard Category Code： 28-34
• Safety Instruction： S26-S28-S36/37/39-S45-S24/25
• RTECS：TM6482500
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：II
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.
• Safety Term：6.1
• Packing Group：II
• Risk Phrases：R28; R34
• Packing Group：II
• Hazard Level：6.1

Additional information on 1-(2-Chloroethyl)piperidine hydrochloride

Comprehensive Overview of 1-(2-Chloroethyl)piperidine hydrochloride (CAS No. 2008-75-5)

1-(2-Chloroethyl)piperidine hydrochloride (CAS No. 2008-75-5) is a versatile organic compound with significant applications in pharmaceutical and chemical research. This compound, characterized by its piperidine backbone and chloroethyl functional group, is widely studied for its potential in drug synthesis and material science. Researchers and industry professionals frequently search for terms like "1-(2-Chloroethyl)piperidine hydrochloride synthesis", "CAS 2008-75-5 properties", and "piperidine derivatives applications", reflecting its relevance in modern scientific inquiry.

The molecular structure of 1-(2-Chloroethyl)piperidine hydrochloride combines a piperidine ring with a chloroethyl side chain, making it a valuable intermediate in organic chemistry. Its hydrochloride salt form enhances stability and solubility, which is critical for laboratory and industrial processes. Recent trends in green chemistry have spurred interest in optimizing the synthesis of such compounds, with queries like "eco-friendly synthesis of piperidine derivatives" gaining traction. This aligns with the global push for sustainable chemical practices.

In pharmaceutical research, 1-(2-Chloroethyl)piperidine hydrochloride is explored for its role in developing novel therapeutic agents. Its structural features are particularly useful in designing central nervous system (CNS) targeting molecules, a hot topic given the rising demand for neuropharmacological solutions. Searches for "piperidine-based drug candidates" and "CNS drug development" highlight this compound's potential in addressing neurological disorders, a major focus in contemporary medicine.

The compound's physicochemical properties, such as melting point, solubility, and reactivity, are well-documented, making it a reliable choice for synthetic applications. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize 1-(2-Chloroethyl)piperidine hydrochloride, as evidenced by frequent searches for "CAS 2008-75-5 spectral data". These methods ensure precise identification and quality control, which are essential for research reproducibility.

Beyond pharmaceuticals, 1-(2-Chloroethyl)piperidine hydrochloride finds use in material science, particularly in the development of functional polymers and catalysts. The compound's ability to act as a building block for complex architectures makes it valuable in creating advanced materials. Queries like "piperidine derivatives in polymer chemistry" and "CAS 2008-75-5 material applications" underscore its interdisciplinary importance. This versatility aligns with the growing interest in multifunctional compounds for high-tech industries.

Safety and handling of 1-(2-Chloroethyl)piperidine hydrochloride are also critical considerations. While not classified as hazardous under standard conditions, proper laboratory practices are recommended. Searches for "safe handling of chloroethyl compounds" and "piperidine derivative storage" reflect user concerns about workplace safety, a topic increasingly emphasized in scientific communities. Adhering to guidelines ensures both efficacy and safety in research environments.

In summary, 1-(2-Chloroethyl)piperidine hydrochloride (CAS No. 2008-75-5) is a compound of broad scientific interest, bridging gaps between pharmaceuticals, materials, and green chemistry. Its structural uniqueness and functional adaptability make it a subject of ongoing research, as seen in popular search terms like "piperidine derivatives 2024 trends" and "CAS 2008-75-5 future applications". As science advances, this compound is poised to play a pivotal role in innovative solutions across multiple disciplines.